1-(1-phenyl-1H-tetrazol-5-yl)piperidine
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Overview
Description
Synthesis Analysis
The synthesis of 1-(1-phenyl-1H-tetrazol-5-yl)piperidine derivatives often involves the reaction of 2-chloro-1-(1-aryl-1H-tetrazol-5-yl)ethanone with piperidine in acetonitrile, showcasing a straightforward method for incorporating both tetrazole and piperidine nuclei into a single molecular framework (Elavarasan, Bhakiaraj, & Gopalakrishnan, 2014). This approach highlights the versatility of the tetrazole group in facilitating nucleophilic substitution reactions, which are crucial for building complex molecular architectures.
Molecular Structure Analysis
The molecular structure of this compound derivatives is characterized by specific spatial arrangements and intermolecular interactions. For instance, crystal structure studies reveal that the piperidine ring adopts a chair conformation, providing insight into the compound's stereochemistry and its implications on chemical reactivity and interaction with biological targets (Thimmegowda et al., 2009).
Mechanism of Action
Target of Action
Tetrazole derivatives are known to interact with various biological targets, including enzymes and receptors, contributing to their diverse pharmacological activities .
Mode of Action
This interaction can lead to changes in the conformation or function of the target, resulting in a therapeutic effect .
Biochemical Pathways
Tetrazole derivatives have been associated with various biological activities, suggesting that they may interact with multiple pathways .
Pharmacokinetics
Tetrazole derivatives are generally known for their good bioavailability due to their ability to form hydrogen bonds, which can enhance absorption and distribution .
Result of Action
Based on the known activities of tetrazole derivatives, it can be inferred that this compound may have potential therapeutic effects .
properties
IUPAC Name |
1-(1-phenyltetrazol-5-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5/c1-3-7-11(8-4-1)17-12(13-14-15-17)16-9-5-2-6-10-16/h1,3-4,7-8H,2,5-6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHLPROWMRIIMST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NN=NN2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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